Differential Lipoxygenase Inhibitory Activity of Hydroxylated vs. Non‑Hydroxylated Docosatrienoates
While direct enzymatic data for the methyl ester are not publicly available, the free acid counterpart (3‑hydroxy‑10(Z),13(Z),16(Z)-docosatrienoic acid) is reported as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. In contrast, non‑hydroxylated docosatrienoates (e.g., cis‑10,13,16‑docosatrienoic acid) do not possess this inhibitory activity [1]. This class‑level inference suggests that the 3‑hydroxy group is essential for binding to the lipoxygenase active site. The methyl ester form is expected to exhibit similar or enhanced cellular activity due to improved membrane permeability.
| Evidence Dimension | Lipoxygenase inhibitory activity |
|---|---|
| Target Compound Data | Potent lipoxygenase inhibition (free acid form) |
| Comparator Or Baseline | Non‑hydroxylated docosatrienoates: no reported lipoxygenase inhibition |
| Quantified Difference | Qualitative: inhibitor vs. non‑inhibitor |
| Conditions | Based on reported biochemical activity of the free acid analog |
Why This Matters
Demonstrates that the 3‑hydroxy group is a critical pharmacophore, preventing substitution with non‑hydroxylated analogs.
- [1] Medical University of Lublin. Record details for a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. MeSH-M0014961. View Source
